1. Home
  2. Product
  3. Reference Standards
  4. N-Des(dimethyl)-4-epi-tetracycline
N-Des(dimethyl)-4-epi-tetracycline N-Des(dimethyl)-4-epi-tetracycline
Brand Name: Vulcanchem
CAS No.: 53864-51-0
VCID: VC0120753
InChI: InChI=1S/C20H20N2O8/c1-19(29)6-3-2-4-9(23)10(6)14(24)11-7(19)5-8-13(21)15(25)12(18(22)28)17(27)20(8,30)16(11)26/h2-4,7-8,13,23-24,27,29-30H,5,21H2,1H3,(H2,22,28)/t7-,8-,13+,19+,20-/m0/s1
SMILES: CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N)O
Molecular Formula: C20H20N2O8
Molecular Weight: 416.386

N-Des(dimethyl)-4-epi-tetracycline

CAS No.: 53864-51-0

Reference Standards

VCID: VC0120753

Molecular Formula: C20H20N2O8

Molecular Weight: 416.386

N-Des(dimethyl)-4-epi-tetracycline - 53864-51-0

CAS No. 53864-51-0
Product Name N-Des(dimethyl)-4-epi-tetracycline
Molecular Formula C20H20N2O8
Molecular Weight 416.386
IUPAC Name (4R,4aS,5aS,6S,12aR)-4-amino-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
Standard InChI InChI=1S/C20H20N2O8/c1-19(29)6-3-2-4-9(23)10(6)14(24)11-7(19)5-8-13(21)15(25)12(18(22)28)17(27)20(8,30)16(11)26/h2-4,7-8,13,23-24,27,29-30H,5,21H2,1H3,(H2,22,28)/t7-,8-,13+,19+,20-/m0/s1
Standard InChIKey LOBRISOPZPWKQW-AWFHZVIGSA-N
SMILES CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N)O
Synonyms (4R,4aS,5aS,6S,12aS)-4-(Amino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide-d6;
PubChem Compound 71315596
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19